Cas no 1212883-47-0 ((1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine)

• Product Name: (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine
• CAS No: 1212883-47-0
• MF: C₈H₆Cl₂F₃N
• MW: 244.041150569916
• MDL: MFCD07374707
• CID: 2184388
• PubChem ID: 56971917
• Update Time: 2025-05-24

(1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine
• (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethanamine
• 1212883-47-0
• AKOS015922996
• (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethan-1-amine
• (S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethan-1-amine
• (S)-1-(3,5-DICHLOROPHENYL)-2,2,2-TRIFLUOROETHANAMINE

• MDL： MFCD07374707
• Inchi： 1S/C8H6Cl2F3N/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7H,14H2/t7-/m0/s1
• InChI Key： LMPAYUBQCZTOPN-ZETCQYMHSA-N
• SMILES： ClC1C=C(C=C(C=1)[C@@H](C(F)(F)F)N)Cl

Computed Properties

• Exact Mass: 242.9829391g/mol
• Monoisotopic Mass: 242.9829391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine

Introduction to (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine and Its Significance in Modern Chemical Research

The compound with the CAS number 1212883-47-0 is a fascinating molecule known as (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of both chloro and fluoro substituents in its aromatic ring, along with the specific stereochemistry at the amine group, makes it a subject of intense study for its potential role in drug discovery and molecular interactions.

In recent years, there has been a surge in research focusing on the development of novel compounds that can interact with biological targets in a highly specific manner. The structural features of (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine make it an attractive candidate for such studies. The chloro substituents at the 3 and 5 positions of the phenyl ring contribute to its lipophilicity and electronic properties, which can be crucial for binding to biological targets. Additionally, the fluoro group introduces a high electronegativity that can influence the compound's reactivity and interaction with biological molecules.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1S) designation indicates that the amine group is configured in a specific way that can significantly impact its biological activity. Stereochemistry plays a critical role in the efficacy of many pharmaceuticals, as different stereoisomers can have vastly different effects on biological systems. The research into (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine has revealed that its specific stereochemistry may be key to its potential therapeutic applications.

Recent studies have begun to explore the potential of this compound as a lead molecule in drug discovery. Its unique structural features suggest that it could interact with various biological targets, including enzymes and receptors. For instance, the combination of chloro and fluoro substituents may enhance its binding affinity to certain proteins, making it a promising candidate for developing new treatments for various diseases. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules that could have therapeutic benefits.

The synthesis of (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine is another area of active research. The challenge lies in achieving high enantiomeric purity while maintaining good yields. Advances in synthetic chemistry have enabled researchers to develop more efficient methods for producing this compound in large quantities. These methods often involve asymmetric synthesis techniques that allow for the precise control of stereochemistry during the reaction process.

In addition to its potential as a lead molecule, (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine has also been studied for its role in understanding molecular interactions at a fundamental level. Its unique structure provides a valuable model for studying how different substituents can influence biological activity. By understanding these interactions, researchers can gain insights into how to design more effective drugs and improve existing therapies.

The use of computational methods has been instrumental in advancing our understanding of this compound. Molecular modeling techniques allow researchers to predict how (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine will interact with biological targets at an atomic level. These predictions can then be tested experimentally, providing a powerful tool for drug discovery. By combining experimental data with computational models, researchers can refine their understanding of this compound's potential applications.

The future prospects for (1S)-1-(3,5-dichlorophenyl)-2,2,2-trifluoroethylamine are promising. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development. Its unique structural features make it a versatile tool for researchers studying molecular interactions and developing new treatments for various diseases.

In conclusion，(1S)-1-(3，5-dichlorophenyl)-２，２，２-trifluoroethylamine represents an exciting area of research with significant potential for both academic study and practical applications。Its unique structural features，stereochemistry，and potential interactions with biological targets make it a valuable compound for drug discovery and molecular biology research。As our understanding of this molecule continues to grow，so too will its importance in advancing scientific knowledge and developing new therapies。